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Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of isobutylcyclohexane as a

potential heat transfer fluid for industrial processes, with a focus on applications relevant to

research, development, and pharmaceutical manufacturing.

Introduction
Isobutylcyclohexane is a cycloalkane with the chemical formula C₁₀H₂₀. Its molecular

structure consists of a cyclohexane ring substituted with an isobutyl group. This saturated

hydrocarbon exhibits properties that make it a candidate for a heat transfer fluid in applications

requiring a stable, non-polar medium with a moderate operating temperature range. Its use can

be particularly advantageous in processes where precise temperature control is critical, such

as in chemical synthesis, pilot plant operations, and pharmaceutical manufacturing.

Physical and Chemical Properties
Understanding the fundamental physical and chemical properties of isobutylcyclohexane is

crucial for its evaluation as a heat transfer fluid.

Table 1: General Properties of Isobutylcyclohexane
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Property Value Reference

Chemical Formula C₁₀H₂₀ [General knowledge]

Molecular Weight 140.27 g/mol [General knowledge]

Appearance Colorless liquid [General knowledge]

CAS Number 1678-98-4 [General knowledge]

Table 2: Thermophysical Properties of Isobutylcyclohexane
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Property Value Temperature (°C) Reference/Note

Boiling Point 171 °C @ 1 atm [Experimental Data]

Melting Point -95 °C @ 1 atm [Experimental Data]

Flash Point 48 °C Closed Cup [Experimental Data]

Density 795 kg/m ³ 20 [Experimental Data]

Viscosity, Dynamic ~1.5 mPa·s 25

Estimated from data

for similar

cycloalkanes.

~0.6 mPa·s 100

Estimated from data

for similar

cycloalkanes.

Specific Heat

Capacity
~1.9 kJ/(kg·K) 25

Estimated based on

data for other C10

alkylcyclohexanes.[1]

~2.3 kJ/(kg·K) 100

Estimated based on

data for other C10

alkylcyclohexanes.[1]

Thermal Conductivity ~0.12 W/(m·K) 25

Estimated based on

data for other C10

alkylcyclohexanes.[2]

~0.10 W/(m·K) 100

Estimated based on

data for other C10

alkylcyclohexanes.[2]

Note: Some thermophysical properties are estimated based on data for structurally similar

compounds due to the limited availability of direct experimental data for pure

isobutylcyclohexane across a wide temperature range.

Health and Safety Information
Proper handling of isobutylcyclohexane is essential to ensure laboratory and plant safety.
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Table 3: Hazard Identification and Safety Precautions

Hazard Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools. Take

precautionary measures

against static discharge.

Health Hazards
May be harmful if swallowed.

Causes skin and eye irritation.

Wear protective gloves,

clothing, and eye/face

protection. Avoid breathing

vapors. Use in a well-ventilated

area.

Environmental
Potentially harmful to aquatic

life.

Avoid release to the

environment.

First Aid

In case of contact, flush with

plenty of water. If inhaled,

move to fresh air. If swallowed,

seek medical attention.

Have safety data sheet (SDS)

available.

Refer to the manufacturer's Safety Data Sheet (SDS) for complete and detailed safety

information.

Experimental Protocols
The following protocols are designed to evaluate the performance of isobutylcyclohexane as

a heat transfer fluid. These are based on established ASTM standards and can be adapted for

specific laboratory or pilot plant setups.

A comprehensive understanding of the fluid's thermophysical properties is the foundation for

any heat transfer application.
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Thermophysical Property Determination

Sample Preparation:
Ensure purity of Isobutylcyclohexane

(>99%)

Density Measurement
(ASTM D4052)

Test Sample

Viscosity Measurement
(ASTM D445)

Test Sample

Specific Heat Capacity
(ASTM E1269)

Test Sample

Thermal Conductivity
(ASTM D2717)

Test Sample

Data Analysis and
Temperature Correlation

Click to download full resolution via product page

Caption: Workflow for determining key thermophysical properties.

Methodology:

Sample Preparation:

Obtain a certified sample of isobutylcyclohexane with a purity of >99%.

Degas the sample to remove any dissolved gases that could interfere with measurements.

Density Measurement (ASTM D4052):

Use a digital density meter.

Calibrate the instrument with deionized water and air.

Measure the density of the isobutylcyclohexane sample at a range of temperatures (e.g.,

20°C to 150°C in 10°C increments).

Viscosity Measurement (ASTM D445):
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Use a calibrated glass capillary viscometer or a rotational viscometer.

Submerge the viscometer in a constant temperature bath.

Measure the kinematic viscosity at the same temperature range as the density

measurements.

Calculate the dynamic viscosity by multiplying the kinematic viscosity by the density at

each temperature.

Specific Heat Capacity Measurement (ASTM E1269):

Use a differential scanning calorimeter (DSC).

Calibrate the instrument using a known standard (e.g., sapphire).

Heat the isobutylcyclohexane sample at a controlled rate (e.g., 10°C/min) over the

desired temperature range.

Determine the specific heat capacity as a function of temperature.

Thermal Conductivity Measurement (ASTM D2717):

Use a transient hot-wire or transient plane source instrument.

Calibrate the instrument with a standard of known thermal conductivity (e.g., toluene).

Measure the thermal conductivity of the isobutylcyclohexane sample at various

temperatures.

Data Analysis:

Tabulate all measured properties as a function of temperature.

Develop polynomial or other suitable correlations to describe the temperature dependency

of each property for use in engineering calculations.

This protocol outlines a method to determine the heat transfer coefficient of

isobutylcyclohexane in a controlled experimental setup.
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Heat Transfer Coefficient Determination

Experimental Setup:
- Heated tube

- Fluid loop
- Flow and temperature sensors

Establish Steady-State Flow
of Isobutylcyclohexane

Apply Constant Heat Flux
to the tube wall

Measure:
- Inlet/Outlet Temperatures

- Wall Temperatures
- Flow Rate

Calculate Heat Transfer
Coefficient (h)

Click to download full resolution via product page

Caption: Experimental workflow for heat transfer coefficient measurement.

Methodology:

Experimental Setup:

Construct a closed-loop system consisting of a pump, a flow meter, a pre-heater, a test

section, and a heat exchanger for cooling.

The test section should be a tube of known material, diameter, and length, instrumented

with thermocouples to measure the wall temperature at several points.
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Install thermocouples at the inlet and outlet of the test section to measure the bulk fluid

temperature.

The test section should be heated with a known and uniform heat flux (e.g., using

electrical resistance heating).

Procedure:

Circulate isobutylcyclohexane through the loop at a desired flow rate.

Use the pre-heater to bring the fluid to the desired inlet temperature.

Apply a constant heat flux to the test section.

Allow the system to reach steady-state, where all temperatures are stable.

Record the fluid flow rate, inlet and outlet bulk temperatures, and the wall temperatures at

multiple locations along the test section.

Repeat the experiment for a range of flow rates and heat fluxes.

Calculations:

Calculate the heat absorbed by the fluid (Q) using the formula: Q = ṁ * Cₚ * (T_out -

T_in), where ṁ is the mass flow rate, Cₚ is the specific heat capacity, and T_out and T_in

are the outlet and inlet bulk temperatures, respectively.

Calculate the average heat transfer coefficient (h) using Newton's law of cooling: h = Q / (A

* ΔT_lm), where A is the heat transfer surface area and ΔT_lm is the log mean

temperature difference between the wall and the bulk fluid.

Thermal stability is a critical parameter for a heat transfer fluid, as it determines the maximum

operating temperature and the fluid's lifespan.
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Thermal Stability Assessment (ASTM D6743)

Place Isobutylcyclohexane
in a sealed, oxygen-free

ampoule

Heat the ampoule at a
specific high temperature

for a set duration

Cool the ampoule to
room temperature

Analyze the degraded fluid for:
- Viscosity change

- Acidity (TAN)
- Insoluble content
- Distillation range

Compare results to
the unheated fluid

Click to download full resolution via product page

Caption: Logical flow for assessing the thermal stability of the fluid.

Methodology:

Sample Preparation:

Place a known quantity of isobutylcyclohexane into a high-pressure, stainless-steel

ampoule.

Purge the ampoule with an inert gas (e.g., nitrogen or argon) to remove all oxygen.
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Seal the ampoule securely.

Heating:

Place the sealed ampoule in a high-temperature oven or furnace.

Heat the ampoule to a predetermined temperature (e.g., 250°C, 275°C, 300°C) for a

specified duration (e.g., 100, 250, 500 hours).

Post-Heating Analysis:

After the heating period, carefully cool the ampoule to room temperature.

Safely open the ampoule in a well-ventilated area.

Analyze the thermally stressed fluid for signs of degradation:

Visual Inspection: Note any changes in color or the presence of solid particles.

Viscosity Change (ASTM D445): Measure the viscosity and compare it to the original

fluid. An increase in viscosity often indicates polymerization, while a decrease can

suggest thermal cracking.

Total Acid Number (TAN) (ASTM D664): An increase in acidity indicates oxidation or

degradation.

Insolubles Content (ASTM D893): Determine the amount of solid material formed.

Distillation Range (ASTM D86): A shift in the distillation curve can indicate the formation

of lower or higher boiling point degradation products.

Evaluation:

Compare the properties of the heated fluid to those of the unheated (virgin) fluid to

quantify the extent of thermal degradation.

The results will help establish the maximum recommended operating temperature for

isobutylcyclohexane in a closed system.
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Conclusion
Isobutylcyclohexane presents itself as a viable candidate for a heat transfer fluid in various

industrial and research applications. Its low melting point and moderate boiling point offer a

wide liquid-phase operating range. The protocols outlined above provide a framework for a

thorough evaluation of its performance and stability. For applications in drug development and

other sensitive processes, its non-polar nature and predictable properties can be

advantageous. However, a comprehensive experimental evaluation of its thermophysical

properties and thermal stability under specific process conditions is essential before its

implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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